Cas no 3613-33-0 (Octanal,7-ethoxy-3,7-dimethyl-)

• Product Name: Octanal,7-ethoxy-3,7-dimethyl-
• CAS No: 3613-33-0
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 313364
• PubChem ID: 160707
• Update Time: 2025-04-19

Octanal,7-ethoxy-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanal,7-ethoxy-3,7-dimethyl-
• 7-ethoxy-3,7-dimethyloctanal
• Octanal, 3,7-dimethyl-7-ethoxy-
• UNII-H1WC04G31E
• SCHEMBL11876408
• DTXSID30863221
• JACNKCPPJDIHTK-UHFFFAOYSA-N
• AI3-36184
• BRN 4369535
• 7-ethoxy-3,7-dimethyloctan-1-al
• Octanol, 7-ethoxy-3,7-dimethyl-
• Octanal, 7-ethoxy-3,7-dimethyl-
• Q27279526
• 3,7-Dimethyl-7-ethoxyoctanal
• H1WC04G31E
• 3613-33-0

• Inchi： 1S/C12H24O2/c1-5-14-12(3,4)9-6-7-11(2)8-10-13/h10-11H,5-9H2,1-4H3
• InChI Key： JACNKCPPJDIHTK-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CCCC(C)CC=O

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.868
• Boiling Point: 259 ºC
• Flash Point: 87 ºC
• Refractive Index: 1.429
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes